Cas no 2708280-65-1 (benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate)

• Product Name: benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate
• CAS No: 2708280-65-1
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• MDL: MFCD32689904
• CID: 5307624
• PubChem ID: 146035787
• Update Time: 2025-06-13

benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate
• PS-15936
• 2708280-65-1
• MFCD32689904
• 5-(Cbz-amino)-2-(Hydroxymethyl)pyrimidine
• D78937
• Benzyl (2-(hydroxymethyl)pyrimidin-5-yl)carbamate
• benzylN-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate

• MDL： MFCD32689904
• Inchi： 1S/C13H13N3O3/c17-8-12-14-6-11(7-15-12)16-13(18)19-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2,(H,16,18)
• InChI Key： VPYYCEMSJILHCS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(CO)=NC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.3Ų

Additional information on benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate

Professional Introduction to Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate (CAS No. 2708280-65-1)

Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate, identified by the CAS number 2708280-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a benzyl group and a hydroxymethyl substituent on the pyrimidine ring, contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their role as key scaffolds in the design of therapeutic agents. The Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate structure exhibits promising pharmacological profiles, making it a valuable candidate for further investigation in medicinal chemistry. Its molecular framework allows for various modifications, which can be exploited to enhance its biological activity and optimize its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of novel antimicrobial agents. Pyrimidine derivatives have long been studied for their ability to interfere with essential bacterial metabolic pathways, particularly those involving nucleic acid synthesis. The hydroxymethyl group in the molecule may serve as a critical site for interaction with biological targets, thereby influencing its antimicrobial efficacy. Recent studies have demonstrated that modifications of the pyrimidine ring can significantly alter the antimicrobial spectrum and potency of these compounds.

Furthermore, the benzyl moiety in the structure may contribute to the compound's solubility and bioavailability, which are crucial factors in drug formulation. The presence of both polar and non-polar regions in the molecule enhances its ability to interact with various biological membranes, facilitating cellular uptake and distribution. This feature makes Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate an attractive candidate for further exploration in drug delivery systems.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

In terms of biological evaluation, preliminary studies have shown that Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate exhibits inhibitory activity against certain bacterial strains. The exact mechanism of action remains under investigation, but it is hypothesized that the compound disrupts bacterial cell wall synthesis or DNA replication processes. Further research is needed to elucidate these mechanisms and to identify potential therapeutic applications.

The compound's structural similarity to known pharmacologically active agents also suggests that it may have additional therapeutic potentials beyond antimicrobial applications. For instance, pyrimidine derivatives have been explored as kinase inhibitors, antiviral agents, and even anticancer drugs. The unique combination of functional groups in Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate may enable it to interact with multiple targets simultaneously, leading to synergistic effects that could enhance its therapeutic efficacy.

Computational studies have also played a significant role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and potential side effects, guiding future modifications and optimization efforts.

As research continues to advance, the applications of compounds like Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate are expected to expand. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications. The development of new synthetic routes and analytical techniques will further facilitate the exploration of this compound's potential in drug discovery.

In conclusion, Benzyl N-[2-(hydroxymethyl)pyrimidin-5-yl]carbamate (CAS No. 2708280-65-1) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various therapeutic challenges. Continued investigation into its synthesis, mechanism of action, and pharmacological properties will undoubtedly contribute valuable insights into future medical treatments.